(4,5-Dichloro-2-fluorophenyl)urea

• IUPAC Name: (4,5-dichloro-2-fluorophenyl)urea
• InChI: InChI=1S/C7H5Cl2FN2O/c8-3-1-5(10)6(2-4(3)9)12-7(11)13/h1-2H,(H3,11,12,13)
• InChI Key: NDGUVRVCNXKDAN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Cl)F)NC(=O)N
• Molecular Formula: C7H5Cl2FN2O
• Molecular Weight: 223.03 g/mol

Description

(4,5-Dichloro-2-fluorophenyl)urea is a halogenated arylurea compound characterized by a phenyl ring substituted with chlorine atoms at the 4- and 5-positions and a fluorine atom at the 2-position, linked to a urea functional group (-NHCONH2).

Preparation Methods

Chlorination of Fluoronitrobenzene Derivatives

The chlorination of fluoronitrobenzene precursors is a widely adopted method for introducing chlorine substituents at specific positions on the aromatic ring. In a protocol analogous to the synthesis of 3,5-dichloro-2,4-difluoronitrobenzene, 2-fluoronitrobenzene undergoes catalytic chlorination using iodine (0.02–0.07 wt%) in polar solvents such as dimethylformamide (DMF) or sulfolane at 120–160°C. Chlorine gas is introduced at a molar ratio of 1:1–10 relative to the substrate, selectively generating 4,5-dichloro-2-fluoronitrobenzene.

Key Reaction Parameters :

• Catalyst : Iodine (0.02–0.07 wt%)

• Solvent : DMF, sulfolane, or dimethyl sulfoxide

• Temperature : 120–160°C

• Time : 6–8 hours

• Yield : 85–92%

The regioselectivity of chlorination is influenced by the electron-withdrawing nitro group, which directs electrophilic attack to meta positions, while fluorine’s ortho/para-directing effects are mitigated under high-temperature conditions.

Reduction of Nitro Groups to Amines

Reduction of 4,5-dichloro-2-fluoronitrobenzene to the corresponding aniline is achieved via catalytic hydrogenation or chemical reductants. Patent CN1683318A demonstrates the use of iron powder in acidic ethanol-water mixtures (e.g., Fe/HCl/CH3COOH) under reflux, yielding 4,5-dichloro-2-fluoroaniline in 90–93% purity. Alternative catalysts include Raney nickel and palladium on carbon (Pd/C), with hydrogen pressures of 1.25–2.0 MPa at 50–80°C.

Comparative Reduction Methods :

Method	Catalyst	Solvent	Temperature	Time	Yield
Chemical	Fe powder	Ethanol/H2O	Reflux	5 h	90%
Catalytic	Raney Ni	DMF	50°C	3 h	93%
Catalytic	Pd/C	Methanol	80°C	2 h	95%

Post-reduction purification via steam distillation or recrystallization ensures high-purity aniline intermediates.

Urea Formation via Reaction with Isocyanates

Isocyanate-Mediated Coupling

The reaction of 4,5-dichloro-2-fluoroaniline with isocyanates under reflux conditions is a direct method for urea synthesis. As exemplified in the synthesis of pyrimidinyl biphenylureas, equimolar amounts of aniline and isocyanate (e.g., phenyl isocyanate) are heated in tetrahydrofuran (THF) or toluene at 80–100°C for 4–8 hours. The reaction proceeds via nucleophilic addition of the aniline’s amine group to the isocyanate’s electrophilic carbon, forming a urea linkage.

Optimized Conditions :

• Solvent : THF, toluene, or chlorobenzene

• Temperature : 80–100°C

• Time : 4–8 hours

• Yield : 75–85%

Alternative Urea Formation Strategies

For substrates requiring milder conditions, carbonyldiimidazole (CDI)-mediated coupling offers a phosgene-free route. The aniline reacts with CDI in dichloromethane to form an imidazolide intermediate, which is subsequently treated with aqueous ammonia to yield the urea. This method avoids hazardous reagents and achieves comparable yields (70–78%).

Comparative Analysis of Synthetic Routes

Efficiency and Scalability

Chlorination-reduction sequences for aniline synthesis (Section 1) are highly scalable, with patent data indicating pilot-scale production of 3,5-dichloro-2,4-difluoroaniline at >90% purity . Conversely, urea formation via isocyanates requires stringent moisture control to prevent side reactions, complicating large-scale implementation.

Chemical Reactions Analysis

Types of Reactions

(4,5-Dichloro-2-fluorophenyl)urea can undergo various types of chemical reactions, including:

Nucleophilic substitution: The chlorine atoms on the phenyl ring can be replaced by nucleophiles such as amines or thiols.

Oxidation: The compound can be oxidized to form corresponding urea derivatives with different oxidation states.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms of the compound.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include amines, thiols, and alkoxides. The reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at elevated temperatures.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed under anhydrous conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield a substituted urea, while oxidation can produce various oxidized derivatives.

Scientific Research Applications

(4,5-Dichloro-2-fluorophenyl)urea has several scientific research applications, including:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly in the treatment of cancer and infectious diseases.

Material Science: The compound is used in the synthesis of advanced materials with specific properties, such as polymers and coatings.

Biological Studies: It serves as a tool compound in biological assays to study enzyme inhibition and protein interactions.

Mechanism of Action

The mechanism of action of (4,5-Dichloro-2-fluorophenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. This inhibition can lead to various biological effects, depending on the target enzyme or pathway involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The substitution pattern on the phenyl ring and the nature of the attached functional group critically influence the physicochemical and biological properties of arylurea derivatives. Below is a comparative analysis of (4,5-Dichloro-2-fluorophenyl)urea with structurally related compounds:

Compound Name	Substituents on Phenyl Ring	Functional Group	Key Applications
(4,5-Dichloro-2-fluorophenyl)urea	4-Cl, 5-Cl, 2-F	Urea (-NHCONH2)	Potential pesticidal/kinase inhibitor (inferred)
Teflubenzuron (N-(((3,5-dichloro-2,4-difluorophenyl)amino)carbonyl)-2,6-difluorobenzamide)	3-Cl, 5-Cl, 2-F, 4-F	Benzamide-urea hybrid	Insect growth regulator (pesticide)
Hexaflumuron (N-(((3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)carbonyl)-2,6-difluorobenzamide)	3-Cl, 5-Cl, 4-OCH2CF3	Benzamide-urea hybrid	Termiticide, chitin synthesis inhibitor
Ethyl 2-(4,5-dichloro-2-fluorophenyl)acetate	4-Cl, 5-Cl, 2-F	Ester (-COOEt)	Building block for agrochemicals
(±)-(4,5-Dichloro-2-fluorophenyl)(3-iodophenyl)methanol	4-Cl, 5-Cl, 2-F (on one phenyl ring)	Methanol (-CH2OH)	Intermediate in kinase inhibitor synthesis

Key Observations :

• Halogen Substitution : The 4,5-dichloro-2-fluoro pattern in (4,5-Dichloro-2-fluorophenyl)urea is distinct from teflubenzuron (3,5-dichloro-2,4-difluoro) and hexaflumuron (3,5-dichloro-4-OCH2CF3). These variations impact lipophilicity, metabolic stability, and target binding .
• Functional Group : Urea derivatives like teflubenzuron and hexaflumuron exhibit pesticidal activity by disrupting chitin synthesis, whereas ester analogs (e.g., Ethyl 2-(4,5-dichloro-2-fluorophenyl)acetate) serve as synthetic precursors .

Q & A

Q. What are the optimal synthetic routes for (4,5-Dichloro-2-fluorophenyl)urea, and how can reaction yields be improved?

Methodological Answer: Synthesis typically involves multi-step reactions, such as coupling halogenated aromatic precursors with urea derivatives. For example, palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) can introduce boronate groups to aromatic rings, followed by urea formation via reaction with isocyanates or carbamates . To optimize yields:

• Use anhydrous solvents (e.g., 1,4-dioxane) and inert atmospheres (N₂) to prevent side reactions.
• Employ flash chromatography for purification, as described in analogous syntheses of chlorophenyl acetates .
• Monitor reaction progress with TLC or HPLC to identify intermediates and adjust stoichiometry.

Q. How can the structural integrity of (4,5-Dichloro-2-fluorophenyl)urea be validated post-synthesis?

Methodological Answer: X-ray crystallography is the gold standard. Use SHELXL for refinement and ORTEP-3 for graphical representation of bond lengths, angles, and torsional strain . Validate structures with tools like PLATON to check for crystallographic disorders or missed symmetry . For non-crystalline samples, combine NMR (¹H/¹³C/¹⁹F) and FT-IR to confirm functional groups and substituent positions.

Q. What analytical techniques are critical for assessing the purity of (4,5-Dichloro-2-fluorophenyl)urea?

Methodological Answer:

• HPLC-MS : Quantify impurities using reverse-phase columns (C18) with UV detection at 254 nm.
• Elemental Analysis : Verify stoichiometry (C, H, N, Cl, F) to detect residual solvents or incomplete reactions.
• Differential Scanning Calorimetry (DSC) : Identify melting-point deviations indicative of polymorphic contaminants.

Advanced Research Questions

Q. How should researchers resolve contradictions in crystallographic and spectroscopic data for (4,5-Dichloro-2-fluorophenyl)urea derivatives?

Methodological Answer:

• Perform comparative crystallographic analysis using SHELXD for phase refinement and SHELXE for density modification to resolve ambiguities in electron density maps .
• Cross-validate NMR chemical shifts with computational predictions (e.g., DFT calculations via Gaussian) to identify discrepancies arising from dynamic effects or crystal packing .

Q. What strategies can elucidate structure-activity relationships (SAR) for urea derivatives with modified halogen substituents?

Methodological Answer:

• Systematic substitution : Synthesize analogs with Cl/F replaced by Br, I, or electron-withdrawing groups (e.g., NO₂) and compare bioactivity.
• Computational docking : Use AutoDock Vina to model interactions with target proteins (e.g., tyrosine phosphatases), focusing on halogen bonding and steric effects .
• Free-Wilson analysis : Quantify contributions of substituents to activity using regression models.

Q. How do polymorphism and crystallographic packing affect the stability of (4,5-Dichloro-2-fluorophenyl)urea?

Methodological Answer:

• Screen for polymorphs via solvent recrystallization (e.g., ethanol vs. acetonitrile) and analyze with powder XRD .
• Use thermal gravimetric analysis (TGA) to assess stability under heating, correlating with packing motifs observed in crystal structures .
• Perform variable-temperature NMR to study conformational flexibility in solution.

Q. What experimental designs are suitable for studying degradation pathways under accelerated conditions?

Methodological Answer:

• Forced degradation studies : Expose the compound to heat (40–80°C), humidity (75% RH), and UV light.
• LC-MS/MS : Identify degradation products and propose mechanisms (e.g., hydrolysis of urea to amines or rearrangement via Smiles-type shifts) .
• Kinetic modeling : Use Arrhenius plots to predict shelf life under standard storage conditions.

Q. How can solvent effects on reaction kinetics and thermodynamics be systematically investigated?

Methodological Answer:

• Conduct solvent parameter screening using Kamlet-Taft or Hansen solubility parameters to correlate polarity, hydrogen bonding, and π-π interactions with reaction rates .
• Use multivariate analysis (e.g., PCA) to isolate solvent effects from temperature or concentration variables.